3-Acetylamino-2-nitrobenzoic acid
Overview
Description
3-Acetylamino-2-nitrobenzoic acid is a derivative of benzoic acid . It has a molecular formula of C9H9NO3 . It is also known by other names such as N-Acetyl-m-aminobenzoic acid, 3-Acetamidobenzoic acid, m-Acetamidobenzoic acid, Acetyl-m-aminobenzoic acid, m-Acetamino benzoic acid, m-Acetylaminobenzoic acid, Benzoic acid, m-acetamido-, and 3-(Acetylamino)benzoic acid .
Synthesis Analysis
The synthesis of nitro compounds, including 3-Acetylamino-2-nitrobenzoic acid, can be achieved through various methods. One such method involves the direct substitution of hydrocarbons with nitric acid . Another method involves displacement reactions with nitrite ions . Nitration of alkanes is successful only when conducted at high temperatures in the vapor phase .Molecular Structure Analysis
The molecular structure of 3-Acetylamino-2-nitrobenzoic acid consists of a benzene ring substituted with an acetylaminobenzoic acid group . The molecular weight of this compound is 179.1727 .Scientific Research Applications
Antiviral Agents
The molecule 4-Acetamido-3-nitrobenzoic acid (ANBA) and its derivatives, which are similar to 3-acetamido-2-nitrobenzoic acid, have been suggested as potential antiviral agents for the treatment of COVID-19 . The approach involves utilizing Density Functional Theory (DFT) and molecular docking calculations to explore their therapeutic potential .
Molecular Docking
Molecular docking calculations have been conducted to assess the pharmaceutical activities of 4-Acetamido-3-nitrobenzoic acid (ANBA) and its derivatives in combating coronavirus diseases . This suggests that 3-acetamido-2-nitrobenzoic acid could also be used in similar molecular docking studies.
Density Functional Theory (DFT) Analysis
DFT at the B3LYP/6-311G level has been used to analyze molecular geometries, electronic characteristics, and molecular electrostatic potential of 4-Acetamido-3-nitrobenzoic acid (ANBA) and its derivatives . This indicates that 3-acetamido-2-nitrobenzoic acid could also be analyzed using DFT for similar purposes.
ADMET Analysis
To examine ANBA’s performance within a living organism and compute its physicochemical characteristics, an ADMET analysis utilizing SwissADME was conducted . This suggests that 3-acetamido-2-nitrobenzoic acid could also be subjected to ADMET analysis to predict its behavior in a biological system.
Trypanocidal Activity
Benzoic acid derivatives have been designed and found as trans-sialidase (TS) inhibitors and anti-trypanosomal agents . This suggests that 3-acetamido-2-nitrobenzoic acid could potentially be used in the development of new anti-Chagas drugs.
Thermo Data Engine (TDE) Analysis
Although specific data for 3-acetamido-2-nitrobenzoic acid is not available, similar compounds have been analyzed using the Thermo Data Engine (TDE) for pure compounds, binary mixtures, and chemical reactions . This suggests that 3-acetamido-2-nitrobenzoic acid could also be analyzed using TDE to understand its thermochemical properties.
Mechanism of Action
Target of Action
A related compound, 4-acetamido-3-nitrobenzoic acid (anba), has been suggested as a potential antiviral agent for the treatment of covid-19
Mode of Action
The study on anba utilized density functional theory (dft) and molecular docking calculations to explore its therapeutic potential . These techniques can provide insights into how a molecule interacts with its targets, including binding affinities and potential conformational changes. It’s plausible that 3-acetamido-2-nitrobenzoic acid may interact with its targets in a similar manner.
Pharmacokinetics
The study on anba conducted an admet analysis using swissadme to examine its performance within a living organism and compute its physicochemical characteristics . This suggests that similar analyses could be conducted for 3-acetamido-2-nitrobenzoic acid to determine its pharmacokinetic properties.
properties
IUPAC Name |
3-acetamido-2-nitrobenzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O5/c1-5(12)10-7-4-2-3-6(9(13)14)8(7)11(15)16/h2-4H,1H3,(H,10,12)(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOXLFUZFWTYAME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC(=C1[N+](=O)[O-])C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50303654 | |
Record name | 3-Acetylamino-2-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50303654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54002-28-7 | |
Record name | 3-(Acetylamino)-2-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54002-28-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 159680 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054002287 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC159680 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=159680 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Acetylamino-2-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50303654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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